![molecular formula C7H5F2NS B062757 2,4-Difluorothiobenzamide CAS No. 175276-92-3](/img/structure/B62757.png)
2,4-Difluorothiobenzamide
Overview
Description
2,4-Difluorothiobenzamide is a useful research compound. Its molecular formula is C7H5F2NS and its molecular weight is 173.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Global Trends in 2,4-D Toxicity Studies : Zuanazzi, Ghisi, and Oliveira (2020) conducted a scientometric review to analyze the global trends in studies about 2,4-D herbicide toxicity. They found that research in this area has grown rapidly, particularly in the USA, Canada, and China. The study highlights the focus on occupational risk, neurotoxicity, resistance to herbicides, and impacts on non-target species, especially aquatic ones (Zuanazzi, Ghisi, & Oliveira, 2020).
Pesticides' Effects on Microorganisms and Enzymatic Activity : Oleszczuk et al. (2014) investigated the effects of biochar and pesticides (including 2,4-D) on soil enzymatic activity and ecotoxicity. They found that biochar stimulated enzyme activity and reduced the negative effects of pesticides on microorganisms and plant toxicity (Oleszczuk et al., 2014).
2,4-D Degradation and Environmental Safety : Lu, Zhou, and Liu (2004) focused on predicting the peak concentration of 2-chlorobenzamide, a degradation product of 2,4-D in the environment, and its impact on environmental safety. Their model predicted the level and time of occurrence of peak concentration, important for assessing environmental risks (Lu, Zhou, & Liu, 2004).
Photo-Fenton Degradation of 2,4-D : Schenone et al. (2015) explored the use of the photo-Fenton process for degrading 2,4-D herbicide. They found that temperature and hydrogen peroxide concentration significantly influenced the process, demonstrating the process's effectiveness in degrading 2,4-D (Schenone, Conte, Botta, & Alfano, 2015).
Removal Strategies for 2,4-D from Water Sources : EvyAliceAbigail et al. (2017) reviewed various methods for removing 2,4-D from contaminated water bodies, emphasizing the need for more efficient removal strategies due to its strong toxicity and water contamination potential (EvyAliceAbigail, MelvinSamuel, Needhidasan, & Ramalingam, 2017).
Drug Discovery and 2,4-D Research : Drews (2000) provides a broader perspective on drug discovery and highlights the significant impact of molecular biology and genomic sciences on this field. This review can provide context on how 2,4-D research fits into the larger picture of scientific discovery (Drews, 2000).
Safety and Hazards
Properties
IUPAC Name |
2,4-difluorobenzenecarbothioamide | |
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InChI |
InChI=1S/C7H5F2NS/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H2,10,11) | |
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InChI Key |
MOHAZBCWHUCIEX-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=C(C=C1F)F)C(=S)N | |
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Molecular Formula |
C7H5F2NS | |
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DSSTOX Substance ID |
DTXSID60381882 | |
Record name | 2,4-Difluorothiobenzamide | |
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Molecular Weight |
173.19 g/mol | |
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CAS No. |
175276-92-3 | |
Record name | 2,4-Difluorothiobenzamide | |
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Record name | 2,4-DIFLUOROBENZENE-1-CARBOTHIOAMIDE | |
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